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The following tables summarize findings from recent meta-analyses, showcasing how combination therapy

performance is evaluated against monotherapy in different clinical contexts.

Table 1: Combination vs. Monotherapy for Carbapenem-Resistant Gram-Negative Bacteria (CRGNB)
[1] This analysis included 62 studies with 8,342 participants, comparing mortality, clinical success, and

microbiological eradication.

Odds Ratio (OR) for o
Statistical

Pathogen  Outcome Monotherapy vs. o Conclusion
. Significance
Combination

All Mortality OR =1.29 (95% CI: 1.11- Significant Combination
CRGNB 1.51) therapy favored
Clinical Success OR =0.74 (95% CI: 0.56- Significant Combination
0.98) therapy favored
Microbiological OR =0.71 (95% CI: 0.55- Significant Combination
Eradication 0.91) therapy favored
CRE Mortality OR =1.50 (95% CI: 1.15- Significant Combination
1.95) therapy favored
Microbiological OR =0.48 (95% CI: 0.25- Significant Combination
Eradication 0.91) therapy favored
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Odds Ratio (OR) for

Pathogen Outcome Monotherapy vs.
Combination
CRAB Mortality OR =1.15 (95% CI: 0.90-
1.47)
Abbreviations: CI, Confidence Interval;

Carbapenem-resistant Acinetobacter baumannii.

CRE, Carbapenem-resistant Enterobacteriaceae;

Statistical )
- Conclusion
Significance

Not Significant No significant

difference

CRAB,

Table 2: First-Line Immune-Combination Therapies for Advanced Hepatocellular Carcinoma (HCC)

[2] This network meta-analysis compared different types of combination immunotherapies.

Therapy Category Example Regimens

Key Efficacy Findings in Subgroups

Immunotherapy + Anti- Atezolizumab +

angiogenic Bevacizumab
Sintilimab + IBI305
(CARES-310)

Immunotherapy + TKI

Dual Immunotherapy Durvalumab +

Positive outcomes in HBV+ patients (OS HR=0.53,
PFS HR=0.66) [2]

Demonstrated significant OS and PFS benefit in
HBV+ patients [2]

22% reduction in mortality risk vs. sorafenib

Tremelimumab (HR=0.78); particularly favorable in HBV+ patients

(HR=0.64) [2]

Abbreviations: TKI, Tyrosine Kinase Inhibitor; OS, Overall Survival; PFS, Progression-Free Survival; HR,
Hazard Ratio; HBV, Hepatitis B Virus.

Experimental Protocol Overview

Here is a generalized experimental methodology commonly used in the systematic reviews and meta-

analyses cited, which you can adapt as a framework for your guide.

Protocol for a Systematic Review and Network Meta-Analysis [1] [3] [2]

¢ Registration: Prospectively register the review protocol on a platform like PROSPERO.
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e Search Strategy:

[e]

Data Sources: Systematically search electronic databases (e.g., PubMed, EMBASE, Cochrane
Library, Web of Science).

o Timeframe: Define a specific period for the search (e.g., from database inception to a current

[e]

date).

Keywords: Use a combination of relevant keywords and Medical Subject Headings (MeSH)
terms related to the disease, interventions (e.g., "combination therapy,” specific drug names),
and study type.

¢ Eligibility Criteria:

o

Study Design: Include Randomized Controlled Trials (RCTs) and/or high-quality non-
randomized studies.

Participants: Define the patient population (e.g., adults with confirmed infection or cancer).
Interventions & Comparators: Specify the treatments being compared (e.g., Combination
Therapy vs. Monotherapy).

Outcomes: Pre-define primary and secondary outcomes (e.g., mortality, survival, clinical
response, microbiological eradication, adverse events).

o Data Extraction and Quality Assessment:

[e]

o

Data Collection: Use a standardized form to extract data from included studies. This typically
includes study characteristics, patient demographics, intervention details, and outcome results.
Risk of Bias: Assess the methodological quality of included studies using tools like the
Cochrane Risk of Bias tool for RCTSs.

e Statistical Analysis:

[e]

Perform pairwise meta-analysis and/or network meta-analysis using statistical software (e.g., R
with gemtc package, Stata).

Calculate pooled effect estimates such as Odds Ratios (OR), Hazard Ratios (HR), or Mean
Differences (MD) with 95% confidence intervals (Cl).

Assess statistical heterogeneity using the I2 statistic.

Use ranking metrics (e.g., Surface Under the Cumulative Ranking Curve - SUCRA) to estimate
the relative performance of each intervention.

Conceptual Diagrams of Research Workflows and

Pathways

Below are Graphviz diagrams that illustrate a general systematic review process and a key biological

pathway often targeted by combination therapies in oncology.
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Systematic Review and Meta-Analysis Workflow
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Suggestions for Finding Specific Information on "ON
146040"

Since the specific compound "ON 146040" was not found, here are steps you can take to locate more precise

information:

¢ Verify the Identifier: Confirm the exact spelling and format of "ON 146040." It could be a:
o Compound ID from a specific organization (e.g., a internal company code)
o Clinical Trial Number (though these are typically formatted as NCTXXXXXXX)
o Patent number or a publication DOI

e Use Specialized Databases: Search in scientific databases like:

PubMed for biomedical literature

Google Scholar for broader academic papers

[e]

[e]

o

ClinicalTrials.gov for ongoing or completed clinical studies
PubChem for chemical structures and properties if it's a small molecule

(e]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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therapy-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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